Cas no 389126-54-9 (1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester)
389126-54-9 structure
Product Name:1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester
CAS No:389126-54-9
MF:C16H28O6
MW:316.389925956726
CID:1494527
Update Time:2024-08-23
1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester
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- Inchi: 1S/C16H28O6/c1-4-6-8-13(9-7-5-2)22-15(18)11-12(16(19)20)10-14(17)21-3/h12-13H,4-11H2,1-3H3,(H,19,20)
- InChI Key: ZYWFQXCRRFRQQP-UHFFFAOYSA-N
- SMILES: C(C(OC(CCCC)CCCC)=O)C(C(O)=O)CC(OC)=O
Computed Properties
- Exact Mass: 315.18081
Experimental Properties
- Density: 1.072±0.06 g/cm3(Predicted)
- Boiling Point: 427.6±35.0 °C(Predicted)
- PSA: 92.73
- pka: 3.93±0.23(Predicted)
1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
389126-54-9 (1,2,3-Propanetricarboxylic acid, 1-(1-butylpentyl) 3-methyl ester) Related Products
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